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Introduction
Natroxalate (Na₂C₂O₄) is the naturally occurring mineral form of sodium oxalate.[1] As a

member of the organic minerals group, its presence in geological settings can be an indicator

of biological activity and specific environmental conditions.[2] This technical guide provides a

comprehensive overview of the core data available for natroxalate, including its physical,

chemical, and crystallographic properties, natural occurrences, and the experimental protocols

used for its identification and characterization. This information is intended to serve as a

valuable resource for researchers in mineralogy, geochemistry, and drug development, where

understanding the properties of naturally occurring oxalates can be of significant interest.

Physicochemical and Crystallographic Properties
The fundamental properties of natroxalate are summarized in the tables below, providing a

consolidated reference for its key characteristics.

Table 1: Physical and Optical Properties of Natroxalate
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Property Value Source

Color

Light yellow with a pink or

greenish tint; creamy in fine-

grained aggregates.

[3]

Lustre Vitreous [3]

Hardness (Mohs) 3 [3]

Specific Gravity
2.32 g/cm³ (measured), 2.338

g/cm³ (calculated)
[4]

Cleavage
Perfect on {100}; distinct on

{001} and {221}.
[4]

Fracture Interrupted [4]

Tenacity Brittle [4]

Optical Class Biaxial (-) [4]

Refractive Indices
α = 1.415(2), β = 1.524(2), γ =

1.592(2)
[4]

2V (measured) 72(1)° [4]

2V (calculated) 72° [4]

Dispersion r < v, moderate [4]

Solubility
Readily soluble in water and

weak acids.
[3]

Table 2: Crystallographic Data for Natroxalate
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Parameter Value Source

Crystal System Monoclinic [3][4]

Space Group P2₁/c [2]

Point Group 2/m [4]

Unit Cell Dimensions
a = 10.426(9) Å, b = 5.255(5)

Å, c = 3.479(3) Å
[4]

β 93.14(8)° [4]

Z (formula units per unit cell) 2 [4]

Table 3: Chemical Composition of Natroxalate
Constituent

Weight % (from Mt.
Alluaiv, Russia)

Theoretical Weight
% (Na₂C₂O₄)

Source

Na₂O 46.24 46.25 [4]

C₂O₃ 53.70 53.75 [4]

Total 99.94 100.00 [4]

Natural Occurrence and Geological Setting
Natroxalate is a rare mineral found in specific and highly alkaline geological environments.[1]

Type Locality: The type locality for natroxalate is Alluaiv Mountain in the Lovozersky District

of the Murmansk Oblast, Russia.[3]

Geological Setting: It occurs as a hydrothermal phase within ultra-agpaitic pegmatites and

hydrothermalites in differentiated alkalic massifs.[3][4]

Associated Minerals: Natroxalate is found in association with aegirine, albite, elpidite, natron,

nenadkevichite, taeniolite, sphalerite, pyrite, and galena.[4]

General Appearance: In its natural form, natroxalate can present as granular nodules up to

1–2 cm, as veinlet-like segregations, as columnar crystals 3–5 mm in length and up to 1 mm
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thick, and as radiating aggregates of crystals.[3]

Experimental Protocols
The identification and characterization of natroxalate rely on standard mineralogical and

crystallographic techniques. While detailed, step-by-step protocols are proprietary to the

original research, the following outlines the general methodologies for key analytical

experiments based on the cited literature.

X-ray Diffraction (XRD)
Purpose: To determine the crystal structure and unit cell parameters of natroxalate.

Methodology:

Sample Preparation: A small, representative single crystal of natroxalate is carefully selected

and mounted on a goniometer head. For powder diffraction, a sample is finely ground to a

homogenous powder.

Data Collection:

Single-Crystal XRD: The mounted crystal is placed in an X-ray diffractometer. A

monochromatic X-ray beam (e.g., MoKα radiation) is directed at the crystal. The crystal is

rotated, and the diffraction patterns are collected on a detector.

Powder XRD: The powdered sample is placed in a sample holder and subjected to a

monochromatic X-ray beam. The intensity of the diffracted X-rays is measured as a

function of the diffraction angle (2θ).

Data Analysis:

The collected diffraction data is processed to determine the unit cell dimensions and space

group.[2]

The crystal structure is solved and refined using specialized software. The resulting atomic

coordinates and displacement parameters are used to generate a model of the crystal

structure.
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Raman Spectroscopy
Purpose: To identify the vibrational modes of the oxalate and sodium-oxygen bonds, providing

a characteristic spectral fingerprint for natroxalate.

Methodology:

Sample Preparation: A small, clean sample of natroxalate is placed on a microscope slide.

Data Acquisition:

A Raman spectrometer is used, equipped with a laser of a specific wavelength (e.g., 532

nm or 785 nm).

The laser is focused on the sample, and the scattered light is collected.

The Raman spectrum is recorded, showing the intensity of the scattered light as a function

of the Raman shift (in cm⁻¹).

Spectral Interpretation: The positions and relative intensities of the Raman bands are

compared to reference spectra for oxalates. Key bands for natroxalate include those related

to C-C stretching, C-O stretching, and O-C=O bending modes.[2] Strong absorption bands

have been noted at 520, 775, 1320, 1340, and 1640 cm⁻¹.[3]
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Caption: Interrelation of natroxalate's chemical, structural, and physical properties.
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Caption: A workflow for the systematic identification of natroxalate from a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12395303?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_oxalate
https://www.researchgate.net/figure/Fragments-of-the-crystal-structure-of-sodium-oxalate-at-36-GPa-just-before-the-phase_fig1_260278106
https://www.mindat.org/min-7187.html
https://www.handbookofmineralogy.org/pdfs/natroxalate.pdf
https://www.benchchem.com/product/b12395303#natural-occurrence-and-mineral-form-of-sodium-oxalate-natroxalate
https://www.benchchem.com/product/b12395303#natural-occurrence-and-mineral-form-of-sodium-oxalate-natroxalate
https://www.benchchem.com/product/b12395303#natural-occurrence-and-mineral-form-of-sodium-oxalate-natroxalate
https://www.benchchem.com/product/b12395303#natural-occurrence-and-mineral-form-of-sodium-oxalate-natroxalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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